Cas no 1804732-12-4 (4-(Bromomethyl)-5-iodo-3-nitro-2-(trifluoromethoxy)pyridine)

• Product Name: 4-(Bromomethyl)-5-iodo-3-nitro-2-(trifluoromethoxy)pyridine
• CAS No: 1804732-12-4
• MF: C₇H₃BrF₃IN₂O₃
• MW: 426.914003610611
• CID: 4836423
• Update Time: 2025-06-23

4-(Bromomethyl)-5-iodo-3-nitro-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-5-iodo-3-nitro-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3BrF3IN2O3/c8-1-3-4(12)2-13-6(5(3)14(15)16)17-7(9,10)11/h2H,1H2
• InChI Key： MKOLFVWMXYVGPF-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=C1CBr)[N+](=O)[O-])OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 289
• XLogP3: 3.4
• Topological Polar Surface Area: 67.9

Additional information on 4-(Bromomethyl)-5-iodo-3-nitro-2-(trifluoromethoxy)pyridine

Comprehensive Overview of 4-(Bromomethyl)-5-iodo-3-nitro-2-(trifluoromethoxy)pyridine (CAS No. 1804732-12-4)

4-(Bromomethyl)-5-iodo-3-nitro-2-(trifluoromethoxy)pyridine is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. With its unique molecular structure featuring a bromomethyl group, an iodo substituent, a nitro group, and a trifluoromethoxy moiety, this compound offers versatile reactivity, making it a valuable intermediate in synthetic chemistry. Its CAS number, 1804732-12-4, serves as a critical identifier for researchers and suppliers in the chemical industry.

The compound's structural complexity and functional diversity make it particularly useful in the synthesis of advanced materials and bioactive molecules. For instance, the presence of the bromomethyl group allows for further functionalization through nucleophilic substitution reactions, while the iodo substituent enables cross-coupling reactions, such as Suzuki or Sonogashira couplings, which are pivotal in modern organic synthesis. Researchers exploring nitroaromatics or trifluoromethoxy-containing compounds often seek this molecule for its potential in drug discovery and agrochemical applications.

In recent years, the demand for halogenated pyridines like 4-(Bromomethyl)-5-iodo-3-nitro-2-(trifluoromethoxy)pyridine has surged due to their role in developing novel pharmaceuticals. The trifluoromethoxy group, in particular, is a hotspot in medicinal chemistry because of its ability to enhance metabolic stability and bioavailability. This aligns with the growing trend of fluorine-containing drugs, which dominate approximately 30% of the current pharmaceutical market. Users frequently search for terms like "nitropyridine derivatives" or "iodo-substituted pyridines" to find compounds with similar applications.

From an industrial perspective, this compound is also relevant in the development of advanced materials, such as liquid crystals or organic semiconductors. The combination of electron-withdrawing groups (e.g., nitro and trifluoromethoxy) and halogen atoms (bromine and iodine) can fine-tune electronic properties, making it a candidate for optoelectronic devices. Searches for "halogenated heterocycles for electronics" or "nitroaromatics in material science" often lead to discussions about such compounds.

Quality and purity are paramount when working with 4-(Bromomethyl)-5-iodo-3-nitro-2-(trifluoromethoxy)pyridine, as impurities can significantly impact its reactivity and performance in downstream applications. Suppliers and researchers emphasize the need for rigorous analytical techniques, such as HPLC, NMR, and mass spectrometry, to ensure consistency. Queries like "how to purify halogenated pyridines" or "analytical methods for nitroaromatics" reflect this concern in the scientific community.

In summary, 4-(Bromomethyl)-5-iodo-3-nitro-2-(trifluoromethoxy)pyridine (CAS No. 1804732-12-4) is a multifaceted compound with broad utility in research and industry. Its unique combination of functional groups positions it as a key player in the development of next-generation pharmaceuticals, agrochemicals, and advanced materials. As interest in fluorinated and halogenated compounds continues to rise, this molecule remains a focal point for innovation and discovery.